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Compound of Interest

Compound Name: Captafol

Cat. No.: B1668290 Get Quote

The fungicides Captafol and Chlorothalonil, both broad-spectrum agents once widely used in

agriculture, are now under intense scrutiny due to their significant environmental and health

impacts. While both chemicals are effective at controlling a range of fungal diseases, their

distinct toxicological profiles and environmental fates have led to divergent regulatory statuses.

Captafol has been banned in many countries due to its classification as a probable human

carcinogen, whereas Chlorothalonil remains in use in some regions, albeit with increasing

restrictions. This guide provides a detailed comparison of the environmental impact of these

two fungicides, supported by experimental data, to inform researchers, scientists, and drug

development professionals.

Physicochemical and Toxicological Properties
A comparative summary of the key physicochemical and toxicological properties of Captafol
and Chlorothalonil is presented in Table 1. Both fungicides exhibit low water solubility, which

influences their environmental distribution. However, their toxicity profiles differ significantly,

particularly concerning their effects on aquatic organisms and their carcinogenic potential.
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Property Captafol Chlorothalonil

Chemical Class Phthalimide Organochlorine

Water Solubility Low Low (less than 1 mg/L)[1]

Acute Oral LD50 (Rat) 2500-6780 mg/kg[2][3] >10,000 mg/kg[4]

Acute Dermal LD50 (Rabbit) 15,400 mg/kg[3] >10,000 mg/kg[4]

Carcinogenicity

Group 2A: Probably

carcinogenic to humans

(IARC)[5]

Group 2B: Possibly

carcinogenic to humans

(IARC)[6]

Regulatory Status

Banned in many countries,

including the United States

and the European Union[7]

Use restricted in many

countries; banned in the

European Union[8]

Environmental Fate and Persistence
The persistence and mobility of a pesticide in the environment are critical factors in determining

its long-term impact. Both Captafol and Chlorothalonil exhibit moderate persistence in soil, but

their degradation pathways and the properties of their metabolites differ.

Captafol is not considered persistent in soil or water systems.[9] Its half-life in soil is reported

to be less than 11 days.[10] Degradation in plants and animals occurs through hydrolytic

cleavage.[11]

Chlorothalonil is moderately persistent in the environment, with a soil half-life of 1 to 2 months.

[12][13] It is not expected to leach significantly into groundwater due to its tendency to bind to

soil.[14][15] However, its primary degradation product, 4-hydroxy-2,5,6-trichloroisophthalonitrile

(also known as SDS-3701), is more persistent and mobile than the parent compound.[16][17]

[18] This metabolite has been detected in groundwater.[1]
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Environmental
Compartment

Captafol Chlorothalonil

Soil Half-life
< 3 to 8 days in various soil

types[2][11]

1 to 2 months[12][13]; can be

shorter (<1-3.5 days) in

specific conditions[19][20]

Aquatic Half-life
Information not readily

available

<2 hours in water/sediment

systems, but residues can

persist[12][13]

Bioaccumulation
Not expected to

bioaccumulate[9]

Low bioaccumulation

potential[14], but can

bioaccumulate in fish[18]

Mobility in Soil
Does not leach from basic

soils[2][11]
Slightly to hardly mobile[1]

Ecotoxicity
The impact of Captafol and Chlorothalonil on non-target organisms is a significant concern.

Both fungicides are toxic to aquatic life, but Chlorothalonil is generally considered more toxic to

these organisms.

Captafol is classified as toxic to fish and moderately to very highly toxic to freshwater

invertebrates.[11] It is considered non-toxic to bees.[11]

Chlorothalonil is highly toxic to fish and aquatic invertebrates.[4][6][21] It has also been shown

to be lethal to frogs at low concentrations.[6][8] While considered moderately toxic to birds and

honeybees,[14] some studies suggest it can make bees more vulnerable to pathogens.[6]
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Organism Captafol Chlorothalonil

Fish (96-hr LC50)
0.027 - 0.190 ppm (Rainbow

Trout)[2][11]
0.25 mg/L (Rainbow Trout)[4]

Aquatic Invertebrates (Daphnia

magna 96-hr LC50)
3.34 ppm[2][11]

1.8 µg/l (immobilization)[12]

[13]

Birds (LD50) >2,510 ppm[2][11] 5000 mg/kg (Mallard duck)[4]

Bees Non-toxic[11] Moderately toxic[14]

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate assessment of the

environmental impact of pesticides. The following outlines standard protocols for key

environmental fate and ecotoxicity studies, such as those recommended by the Organisation

for Economic Co-operation and Development (OECD).

Soil Degradation (Aerobic and Anaerobic)

Guideline: OECD 307

Methodology: The test substance, typically radiolabeled, is applied to soil samples. These

samples are then incubated under controlled aerobic or anaerobic conditions at a constant

temperature and moisture level. At specified intervals, soil samples are extracted and

analyzed to determine the concentration of the parent compound and its degradation

products. This data is used to calculate the dissipation time for 50% of the substance (DT50).

[16]

Hydrolysis as a Function of pH

Guideline: OECD 111

Methodology: The chemical is dissolved in sterile aqueous buffer solutions of different pH

values (typically 4, 7, and 9). The solutions are incubated in the dark at a constant

temperature. Samples are taken at various time points and analyzed for the concentration of
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the test substance. This allows for the determination of the hydrolysis rate and half-life at

different pH levels.[16]

Acute Toxicity to Fish

Guideline: OECD 203

Methodology: Fish are exposed to a range of concentrations of the test substance in water

for 96 hours. The mortality and any sublethal effects are observed and recorded at 24, 48,

72, and 96 hours. The LC50 (the concentration that is lethal to 50% of the test organisms) is

then calculated.

Environmental Impact and Degradation Pathways
The following diagrams illustrate the comparative environmental fate of Captafol and

Chlorothalonil and a general workflow for assessing the environmental risk of fungicides.
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Caption: Comparative environmental fate of Captafol and Chlorothalonil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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